Cas no 72553-67-4 (1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl)-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl)-
• CAS No: 72553-67-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD05670210
• CID: 543748
• PubChem ID: 3780028
• Update Time: 2025-11-01

1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl)-
• 3-(2-hydroxyethyl)-1,2,3-benzotriazin-4-one
• MLS000696345
• AKOS005110375
• 72553-67-4
• SCHEMBL4873292
• DTXSID60396315
• MS-2837
• SMR000337534
• 3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)one
• 3-(2-hydroxyethyl)-3,4-dihydro-1,2,3-benzotriazin-4-one
• OENHVTAMUAZEKH-UHFFFAOYSA-N
• MFCD05670210
• HMS2601I07
• CHEMBL1529480
• 3-(2-hydroxyethyl)-1,2,3-benzotriazin-4(3H)-one

• MDL： MFCD05670210
• Inchi： 1S/C9H9N3O2/c13-6-5-12-9(14)7-3-1-2-4-8(7)10-11-12/h1-4,13H,5-6H2
• InChI Key： OENHVTAMUAZEKH-UHFFFAOYSA-N
• SMILES： OCCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on 1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl)-

Introduction to 1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl) (CAS No. 72553-67-4)

1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl), also known as Benzotriazinone, is a significant compound in the field of medicinal chemistry and pharmaceutical research. With the CAS number 72553-67-4, this compound has gained considerable attention due to its unique chemical structure and potential applications in various therapeutic areas. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl) is a derivative of benzotriazinone, characterized by its benzene ring fused with a triazinone ring and a hydroxyethyl substituent at the 3-position. The molecular formula of this compound is C₉H₉N₃O₂, and its molecular weight is approximately 187.18 g/mol. The presence of the hydroxyethyl group imparts significant polarity and reactivity to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in both laboratory settings and industrial applications. Its stability under various conditions is another crucial factor that contributes to its utility in pharmaceutical research. The compound's melting point is around 160-162°C, and it has a low toxicity profile, making it safe for handling in controlled environments.

Synthesis Methods

The synthesis of 1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl) has been explored through several routes. One of the most common methods involves the reaction of 1,2,3-benzotriazin-4(3H)-one with 2-bromoethanol in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the bromine atom of 2-bromoethanol, leading to the formation of the desired product. The reaction conditions are carefully optimized to ensure high yield and purity.

An alternative synthetic route involves the condensation of 1,2-diaminobenzene with ethyl chloroformate followed by cyclization to form the benzotriazinone ring. Subsequent alkylation with 2-bromoethanol under basic conditions yields the final product. This method offers flexibility in terms of starting materials and can be adapted to produce various substituted derivatives of benzotriazinone.

Biological Activities

1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl) has been extensively studied for its biological activities due to its structural similarity to other bioactive compounds. One of the key areas of interest is its potential as an inhibitor of enzymes involved in various metabolic pathways. Recent research has shown that this compound exhibits significant inhibitory activity against certain kinases and proteases, which are important targets in cancer therapy and inflammatory diseases.

In addition to its enzymatic inhibition properties, Benzotriazinone has also been investigated for its antioxidant and anti-inflammatory effects. Studies have demonstrated that it can scavenge free radicals and reduce oxidative stress in cellular models. These properties make it a promising candidate for developing new therapeutic agents for conditions characterized by oxidative damage and inflammation.

Clinical Applications and Research Advancements

The potential clinical applications of 1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl) are currently being explored through preclinical studies and early-stage clinical trials. One notable area of focus is its use as an adjunct therapy in cancer treatment. Preclinical studies have shown that this compound can enhance the efficacy of existing chemotherapeutic agents by targeting specific signaling pathways involved in tumor growth and metastasis.

In addition to cancer therapy, there is growing interest in using this compound for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research suggests that its ability to modulate enzyme activity and reduce oxidative stress may have neuroprotective effects. Early-stage clinical trials are underway to evaluate its safety and efficacy in these indications.

Conclusion

1,2,3-Benzotriazin-4(3H)-one, 3-(2-hydroxyethyl) (CAS No. 72553-67-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from preclinical studies and clinical trials, this compound is likely to play an increasingly important role in advancing medical treatments.